2-ethoxy-5-nitro-4,6-diphenylpyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-ethoxy-5-nitro-4,6-diphenylpyrimidine (ENDP) is a pyrimidine derivative that has gained significant attention in the scientific community due to its potential as a therapeutic agent. The compound has been studied extensively for its biological activity, including its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
The mechanism of action of 2-ethoxy-5-nitro-4,6-diphenylpyrimidine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. Studies have shown that 2-ethoxy-5-nitro-4,6-diphenylpyrimidine can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. Additionally, 2-ethoxy-5-nitro-4,6-diphenylpyrimidine has been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects
ENPD has been shown to have a number of biochemical and physiological effects. Studies have demonstrated that 2-ethoxy-5-nitro-4,6-diphenylpyrimidine can reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. Additionally, 2-ethoxy-5-nitro-4,6-diphenylpyrimidine has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 2-ethoxy-5-nitro-4,6-diphenylpyrimidine is its broad range of biological activity, which makes it a useful tool for studying various cellular processes. However, one limitation is its potential toxicity, which must be carefully monitored in laboratory experiments.
Future Directions
There are several potential future directions for research involving 2-ethoxy-5-nitro-4,6-diphenylpyrimidine. One area of interest is the development of 2-ethoxy-5-nitro-4,6-diphenylpyrimidine-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-ethoxy-5-nitro-4,6-diphenylpyrimidine and its potential applications in scientific research. Finally, the development of new synthesis methods for 2-ethoxy-5-nitro-4,6-diphenylpyrimidine may lead to improved yields and reduced costs, making the compound more accessible for research purposes.
Synthesis Methods
The synthesis of 2-ethoxy-5-nitro-4,6-diphenylpyrimidine involves the reaction of ethyl cyanoacetate with 2,4-diphenyl-6-nitroso-pyrimidine in the presence of a base. The resulting intermediate is then treated with acid to yield the final product, 2-ethoxy-5-nitro-4,6-diphenylpyrimidine.
Scientific Research Applications
ENPD has been widely studied for its potential applications in scientific research. The compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for drug development.
properties
IUPAC Name |
2-ethoxy-5-nitro-4,6-diphenylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O3/c1-2-24-18-19-15(13-9-5-3-6-10-13)17(21(22)23)16(20-18)14-11-7-4-8-12-14/h3-12H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTCXJFHMUVKKBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=C(C(=N1)C2=CC=CC=C2)[N+](=O)[O-])C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxy-5-nitro-4,6-diphenylpyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.